Cas no 2120842-05-7 (2-(sulfanylmethyl)-1,3-thiazole-4-carbonitrile)

• Product Name: 2-(sulfanylmethyl)-1,3-thiazole-4-carbonitrile
• CAS No: 2120842-05-7
• MF: C₅H₄N₂S₂
• MW: 156.228657722473
• CID: 5863987
• PubChem ID: 165948947
• Update Time: 2024-01-10

2-(sulfanylmethyl)-1,3-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(sulfanylmethyl)-1,3-thiazole-4-carbonitrile
• 2120842-05-7
• EN300-1288656

• Inchi： 1S/C5H4N2S2/c6-1-4-3-9-5(2-8)7-4/h3,8H,2H2
• InChI Key： BZZBLPXXNPCDLX-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)N=C1CS

Computed Properties

• Exact Mass: 155.98159048g/mol
• Monoisotopic Mass: 155.98159048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.9Ų